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Compound of Interest

Compound Name: 11(Z),14(Z)-Eicosadienoyl chloride

Cat. No.: B15547676

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological relevance of 11(Z),14(Z)-eicosadienoyl chloride. Given the limited

availability of experimental data for this specific acyl chloride, this guide leverages data from its

parent fatty acid, 11(Z),14(Z)-eicosadienoic acid, and established principles of organic

chemistry to offer a thorough resource for researchers.

Chemical and Physical Properties
Quantitative data for 11(Z),14(Z)-eicosadienoyl chloride is not readily available in public

literature. However, the properties of its parent carboxylic acid and methyl ester provide a

valuable reference point for understanding its physical characteristics.
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Property
11(Z),14(Z)-
Eicosadienoyl
Chloride

11(Z),14(Z)-
Eicosadienoic Acid

11(Z),14(Z)-
Eicosadienoic Acid
Methyl Ester

Molecular Formula C20H35ClO C20H36O2 C21H38O2

Molecular Weight 326.94 g/mol 308.5 g/mol [1] 322.5 g/mol

CAS Number 150989-05-2[2] 5598-38-9[1] 61012-46-2

Appearance
Inferred: Colorless to

pale yellow liquid
Colorless Liquid -

Boiling Point - 198 °C at 0.08 mm Hg -

Density - 0.905 g/cm³ -

Storage Temperature

Recommended: -20°C

under inert

atmosphere

-20°C -

Note: Properties for the acyl chloride are inferred based on the properties of similar long-chain

acyl chlorides and the parent acid.

Reactivity and Stability
11(Z),14(Z)-Eicosadienoyl chloride is a reactive organic compound due to the presence of

the acyl chloride functional group. The carbon atom of the carbonyl group is highly electrophilic,

making it susceptible to nucleophilic attack.

Key Reactions:

Hydrolysis: Reacts readily with water and atmospheric moisture to form the parent

11(Z),14(Z)-eicosadienoic acid and hydrochloric acid. This reaction is typically vigorous.

Alcoholysis: Reacts with alcohols to form the corresponding esters.

Aminolysis: Reacts with ammonia and primary or secondary amines to yield amides.
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Acylation: It is a potent acylating agent, useful for introducing the 11(Z),14(Z)-eicosadienoyl

group onto various substrates in organic synthesis.

Stability and Storage:

Due to its reactivity with water, 11(Z),14(Z)-eicosadienoyl chloride should be stored under

anhydrous conditions in a tightly sealed container, preferably under an inert atmosphere (e.g.,

argon or nitrogen). Storage at low temperatures (-20°C) is recommended to minimize

degradation. The presence of two cis double bonds also makes the molecule susceptible to

oxidation, further necessitating storage in an oxygen-free environment.

Experimental Protocols
While a specific published protocol for the synthesis of 11(Z),14(Z)-eicosadienoyl chloride is

not available, a general and reliable method can be adapted from standard procedures for the

synthesis of long-chain unsaturated fatty acyl chlorides.

Synthesis of 11(Z),14(Z)-Eicosadienoyl Chloride from 11(Z),14(Z)-Eicosadienoic Acid

This protocol is based on the reaction of the parent fatty acid with thionyl chloride, a common

and effective method for preparing acyl chlorides.

Materials:

11(Z),14(Z)-Eicosadienoic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., hexane or toluene)

Round-bottom flask

Reflux condenser with a drying tube (e.g., filled with calcium chloride)

Magnetic stirrer and stir bar

Heating mantle
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Rotary evaporator

Procedure:

Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1

equivalent of 11(Z),14(Z)-eicosadienoic acid in a minimal amount of anhydrous solvent. The

entire apparatus should be assembled and flame-dried under a stream of inert gas to ensure

anhydrous conditions.

Reaction: Slowly add an excess (typically 2-3 equivalents) of thionyl chloride to the stirred

solution at room temperature. The addition should be done carefully, as the reaction can be

exothermic and will evolve hydrogen chloride and sulfur dioxide gases.

Reflux: Once the initial reaction subsides, gently heat the mixture to reflux (the boiling point

of the solvent) for 1-2 hours to ensure the reaction goes to completion. The reaction progress

can be monitored by the cessation of gas evolution.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The

excess thionyl chloride and the solvent are then removed under reduced pressure using a

rotary evaporator. Care should be taken as the product may be sensitive to high

temperatures.

Purification: The resulting crude 11(Z),14(Z)-eicosadienoyl chloride can be purified by

vacuum distillation.

Safety Precautions:

This reaction should be performed in a well-ventilated fume hood due to the evolution of

toxic and corrosive gases (HCl and SO₂).

Thionyl chloride is corrosive and reacts violently with water. Appropriate personal protective

equipment (gloves, safety glasses, lab coat) must be worn at all times.

All glassware must be scrupulously dried to prevent the hydrolysis of the acyl chloride

product.
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11(Z),14(Z)-Eicosadienoyl chloride itself is not a biologically active molecule in signaling

pathways. Its significance lies in its utility as a chemical reagent to synthesize probes and more

complex lipids that are involved in biological processes. The parent fatty acid, 11(Z),14(Z)-

eicosadienoic acid (also known as dihomo-γ-linolenic acid or DGLA), is an important omega-6

fatty acid.

Role of 11(Z),14(Z)-Eicosadienoic Acid:

Precursor to Bioactive Molecules: It is a precursor in the metabolic pathway of omega-6 fatty

acids, leading to the formation of arachidonic acid (AA), a key molecule in inflammatory

signaling.

Component of Cell Membranes: Like other long-chain fatty acids, it is incorporated into the

phospholipids of cell membranes, influencing membrane fluidity and the function of

membrane-bound proteins.

Modulation of Inflammation: It can be metabolized to produce anti-inflammatory eicosanoids,

and it competes with arachidonic acid for the same enzymes, thereby modulating the

inflammatory response.

Visualizations

11(Z),14(Z)-Eicosadienoic Acid

11(Z),14(Z)-Eicosadienoyl Chloride

Reaction

SOCl₂

SO₂ + HCl

Click to download full resolution via product page

Caption: Synthesis of 11(Z),14(Z)-Eicosadienoyl chloride.
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Linoleic Acid (18:2n-6)

11(Z),14(Z)-Eicosadienoic Acid (20:2n-6)

Elongation
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Arachidonic Acid (20:4n-6)
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Metabolism
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Caption: Metabolic pathway of 11(Z),14(Z)-Eicosadienoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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